Cas no 108662-27-7 (1,2-Dithiolane-3-carboxamide(9CI))

• Product Name: 1,2-Dithiolane-3-carboxamide(9CI)
• CAS No: 108662-27-7
• MF: C₄H₇NOS₂
• MW: 149.234478235245
• CID: 128107
• PubChem ID: 45084263
• Update Time: 2025-04-18

1,2-Dithiolane-3-carboxamide(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithiolane-3-carboxamide(9CI)
• 1,2-Dithiolane-3-carboxamide
• dithiolane-3-carboxamide
• ACMC-1C6V1
• AG-D-25175
• CTK0H2733
• KB-149256
• 108662-27-7
• DTXSID40665576

• Inchi： 1S/C4H7NOS2/c5-4(6)3-1-2-7-8-3/h3H,1-2H2,(H2,5,6)
• InChI Key： MZBTUBPLHCHJMN-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)CCS1

Computed Properties

• Exact Mass: 148.99701
• Monoisotopic Mass: 148.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.7A^2
• XLogP3: 0

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes 1,2-dithiolanes